Cas no 2228936-60-3 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxypropan-1-amine)

• Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxypropan-1-amine
• CAS No: 2228936-60-3
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 6341439
• PubChem ID: 165659811
• Update Time: 2025-05-23

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxypropan-1-amine
• EN300-1801001
• 3-[(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy]propan-1-amine
• 2228936-60-3

• Inchi： 1S/C9H17N3O2/c1-7-8(14-6-4-5-10)9(13-3)12(2)11-7/h4-6,10H2,1-3H3
• InChI Key： NRCQUOBMBIZPMW-UHFFFAOYSA-N
• SMILES： O(CCCN)C1C(C)=NN(C)C=1OC

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.3Ų

Additional information on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxypropan-1-amine

Comprehensive Overview of 3-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-yl)oxypropan-1-amine (CAS No. 2228936-60-3)

The compound 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxypropan-1-amine (CAS No. 2228936-60-3) is a specialized organic molecule with a unique structural framework. Its chemical structure combines a pyrazole ring substituted with methoxy and methyl groups, linked to a propan-1-amine moiety via an ether bridge. This configuration imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both methoxy and dimethyl groups enhances its lipophilicity, which is critical for membrane permeability in drug design.

In recent years, the demand for heterocyclic compounds like 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxypropan-1-amine has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a bioactive scaffold, with studies exploring its role in modulating enzyme activity or receptor binding. The compound’s CAS No. 2228936-60-3 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and lead optimization projects. Its synthesis often involves multi-step organic reactions, including etherification and amination, which are topics of interest in synthetic chemistry forums.

From an industrial perspective, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxypropan-1-amine is gaining traction in the development of crop protection agents. Its structural motifs align with trends in green chemistry, as researchers seek eco-friendly alternatives to traditional pesticides. The methoxy group, in particular, is known to influence biodegradability, a hot topic in sustainable agriculture. Online queries often link this compound to pesticide formulation and structure-activity relationships (SAR), highlighting its dual appeal in academia and industry.

The compound’s nomenclature, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxypropan-1-amine, may seem complex, but it follows IUPAC conventions meticulously. Breaking it down: the pyrazole core is substituted at positions 1 and 3 with methyl groups and at position 5 with a methoxy group. The oxypropan-1-amine side chain is attached via an oxygen linker at position 4. Such detailed naming ensures precision in chemical communication, a priority for journals and patent applications. Searches for IUPAC name explanation or chemical structure drawing often feature this compound as an example.

In the context of drug discovery, CAS No. 2228936-60-3 is occasionally referenced in discussions about small molecule libraries and fragment-based drug design. Its moderate molecular weight (≈213 g/mol) and balanced polarity make it a candidate for hit-to-lead campaigns. Notably, the amine terminus offers a handle for further derivatization, a strategy leveraged in combinatorial chemistry. Online forums frequently ask, “How to modify 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxypropan-1-amine for improved bioavailability?”—a testament to its practical utility.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques confirm the identity of CAS No. 2228936-60-3 and ensure compliance with regulatory standards. The rise of AI-assisted spectral analysis has further streamlined its identification, a trend reflected in search engine queries like “NMR prediction for pyrazole derivatives.” Such tools accelerate research while maintaining accuracy, aligning with the broader shift toward digital chemistry.

In summary, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxypropan-1-amine (CAS No. 2228936-60-3) exemplifies the intersection of innovation and application in modern chemistry. Its structural elegance and functional adaptability resonate across pharmaceuticals, agrochemicals, and material science. As interest grows in tailored heterocycles and sustainable synthesis, this compound is poised to remain a focal point in scientific discourse and industrial R&D.